5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-methyl-4-[(2-methylphenyl)methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C11H13N3O/c1-8-5-3-4-6-10(8)7-14-9(2)12-13-11(14)15/h3-6H,7H2,1-2H3,(H,13,15)
• InChI Key: YCLJAZPGVSLYBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=NNC2=O)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for scientists in various fields.

Mechanism of Action

The mechanism of action of 5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is not well understood. However, it is believed to act as a chelating agent, binding to metal ions and facilitating their reactions with other molecules.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have antioxidant activity, as well as anti-inflammatory and anti-cancer properties. Additionally, this compound has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one in lab experiments is its versatility. This compound can be used in a variety of reactions and has been found to be an effective ligand for a variety of metals. However, one limitation of this compound is its relatively high cost, which may make it less accessible to some researchers.

Future Directions

There are many potential future directions for research involving 5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, this compound could be further studied as a ligand for other metals, or as a potential drug candidate for cancer or inflammation. Finally, research could focus on developing more cost-effective synthesis methods for this compound, making it more accessible to a wider range of researchers.

Scientific Research Applications

5-methyl-4-(2-methylbenzyl)-2,4-dihydro-3H-1,2,4-triazol-3-one has been used in a variety of scientific research applications. One of the most notable is its use as a ligand in metal-catalyzed reactions. This compound has been found to be an effective ligand for a variety of metals, including palladium, platinum, and copper.